3-fluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H14FN3O3S2/c17-12-3-1-4-13(11-12)25(22,23)18-8-9-20-16(21)7-6-14(19-20)15-5-2-10-24-15/h1-7,10-11,18H,8-9H2
• InChI Key: BFWRAMXGRBYLMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3)F
• Molecular Formula: C16H14FN3O3S2
• Molecular Weight: 379.4 g/mol
• CAS No.: 946345-44-4

Description

3-fluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H14FN3O3S2 and its molecular weight is 379.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds structurally related to 3-fluoro-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide have been synthesized and characterized, exploring their potential in various applications. The synthesis involves complex chemical processes aimed at creating compounds with specific biological activities, such as antimicrobial, anti-inflammatory, anticancer, and analgesic effects (Nikulsinh Sarvaiya et al., 2019; Ş. Küçükgüzel et al., 2013).

Pharmacological Evaluation

• These compounds have been evaluated for their pharmacological properties, including antimicrobial activity against various bacteria and fungi, anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral activities. The evaluations indicate that some derivatives show promising results in these areas, potentially leading to the development of new therapeutic agents (K. Słoczyńska et al., 2018; Mehvish Mehvish et al., 2022).

Biological Activities and Mechanisms

• The synthesized derivatives exhibit a wide range of biological activities, which have been attributed to their structural characteristics. These activities include acting as inhibitors for specific enzymes or receptors, suggesting potential applications in treating diseases such as cancer, inflammation, and infectious diseases. The detailed mechanisms of action, however, vary depending on the specific compound and its target (S. Röver et al., 1997; S. Nagaraju et al., 2018).

Potential Therapeutic Applications

• Some compounds related to this compound have shown potential as therapeutic agents due to their selective inhibition of enzymes or receptors involved in disease processes. This includes potential applications in anticancer therapy, as well as in treating microbial infections and inflammatory conditions (S. Tiwari et al., 2018; H. Gul et al., 2016).